

An In-Depth Technical Guide to the Intellectual Property Landscape of Semaglutide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Semaglutide intermediate P29*

Cat. No.: *B16071017*

[Get Quote](#)

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Semaglutide, a glucagon-like peptide-1 (GLP-1) receptor agonist, represents a significant breakthrough in the management of type 2 diabetes and obesity. Developed by Novo Nordisk, its commercial success is underpinned by a robust and complex intellectual property portfolio. This guide provides a comprehensive technical analysis of the patent landscape surrounding Semaglutide, with a particular focus on the core molecule, its chemical modifications, manufacturing processes, and therapeutic applications. We will delve into the key patents that form the foundation of Semaglutide's exclusivity, explore the scientific rationale behind its design, and examine the strategic "lifecycle management" of its intellectual property. This document also clarifies the term "P29," a designation referring to a crucial 29-amino acid peptide intermediate in the semi-synthetic production of Semaglutide.

Introduction: The Scientific and Commercial Significance of Semaglutide

Semaglutide is a potent and long-acting GLP-1 receptor agonist that has demonstrated remarkable efficacy in improving glycemic control and promoting weight loss.^[1] Initially approved for the treatment of type 2 diabetes under the brand names Ozempic® (subcutaneous injection) and Rybelsus® (oral tablet), its therapeutic applications have expanded to include chronic weight management with Wegovy® (higher-dose subcutaneous injection).^{[2][3][4]} The success of these products has been a major driver of revenue for Novo Nordisk and has spurred intense competition within the pharmaceutical industry.^[3]

The core of Semaglutide's innovation lies in its molecular structure, which is a modified analog of the native human GLP-1 hormone.^[4] These modifications enhance its stability, prolong its half-life, and improve its therapeutic profile.^[5] This guide will dissect the key patents that protect these innovations, providing researchers and drug development professionals with a detailed understanding of the intellectual property landscape they must navigate.

Core Intellectual Property: The Semaglutide Molecule

The foundational patents for Semaglutide protect the composition of matter of the molecule itself. These patents are the cornerstone of Novo Nordisk's intellectual property strategy, providing the broadest and most fundamental protection.

Chemical Structure and Key Modifications

Semaglutide's structure is characterized by three key modifications compared to native GLP-1, which are central to its patentability and enhanced therapeutic properties:

- **Amino Acid Substitution at Position 8:** The substitution of alanine with 2-aminoisobutyric acid (Aib) at this position prevents enzymatic degradation by dipeptidyl peptidase-4 (DPP-4).^[2] This modification significantly extends the molecule's half-life.
- **Lysine Acylation at Position 26:** A spacer and a C18 fatty diacid moiety are attached to the lysine residue at position 26.^[6] This modification facilitates binding to serum albumin, which acts as a carrier in the bloodstream, further prolonging the drug's duration of action and reducing renal clearance.^[7]

- Arginine Substitution at Position 34: The substitution of lysine with arginine at this position also contributes to the molecule's stability.

These modifications collectively result in a GLP-1 analog with a half-life of approximately one week, allowing for once-weekly subcutaneous administration.[\[5\]](#)

Foundational "Composition of Matter" Patents

The primary patents covering the Semaglutide molecule are U.S. Patent No. 8,129,343 and U.S. Patent No. 8,536,122.[\[4\]](#) These patents disclose the specific chemical structure of Semaglutide and its analogs, providing broad protection for the core invention.

Patent Number	Title	Key Claims
US 8,129,343	Pharmaceutical compositions comprising a compound for the treatment of type 2 diabetes	Claims covering the modified GLP-1 analog with specific amino acid substitutions and acylation. [4] [8]
US 8,536,122	Acylated GLP-1 compounds	Claims detailing the composition of Semaglutide, including the non-natural amino acid substitutions and the acylated side chain. [4]

The expiration dates of these core patents are a critical factor in the timeline for the potential entry of generic competition. In the United States, the '343 patent is expected to expire in 2031, following a patent term extension.[\[8\]](#) However, patent expiration timelines vary by jurisdiction, with some countries, such as China and Canada, seeing expirations as early as 2026.[\[2\]](#)[\[3\]](#)[\[9\]](#)

The "P29" Intermediate: A Key to Manufacturing

The term "Semaglutide P29" refers to a crucial intermediate in the semi-synthetic manufacturing process of the drug.[\[10\]](#)[\[11\]](#)[\[12\]](#) Specifically, P29 is a 29-amino acid peptide backbone of Semaglutide, also referred to as GLP-1 K34R (9-37).[\[10\]](#)[\[13\]](#)


This intermediate is produced through recombinant E. coli expression.[\[10\]](#) Subsequently, through a series of chemical modifications, including fatty acid chain modification and

condensation with a His-Aib dipeptide, the P29 intermediate is converted into the final Semaglutide active pharmaceutical ingredient (API).[\[10\]](#) The use of this semi-synthetic route, which is consistent with the process used for the original drug, is a key aspect of the manufacturing patents.[\[6\]](#)[\[10\]](#)

Manufacturing Process Patents

Novo Nordisk and other entities have filed patents covering various aspects of the Semaglutide manufacturing process. These patents often focus on improving the efficiency, purity, and yield of the synthesis. Key patented methodologies include:

- **Solid-Phase Peptide Synthesis (SPPS):** This is a common method for synthesizing peptides, where the peptide chain is assembled step-by-step on a solid support.[\[14\]](#)[\[15\]](#) Patents in this area cover specific coupling reagents, protecting groups, and cleavage strategies to optimize the synthesis of the Semaglutide backbone and the attachment of the side chain.[\[14\]](#)[\[15\]](#)[\[16\]](#)
- **Liquid-Phase Peptide Synthesis:** Some patents describe methods involving the synthesis of peptide fragments in solution, which are then coupled together.[\[15\]](#)[\[16\]](#)
- **Recombinant Production:** As mentioned, the P29 intermediate is produced recombinantly.[\[10\]](#) Patents may cover the specific expression vectors, host cells (e.g., E. coli or yeast), and purification processes used to obtain this key intermediate.[\[17\]](#)
- **Hybrid Approaches:** Many patented processes combine fragment synthesis with stepwise solid-phase synthesis to improve efficiency and reduce the generation of impurities.[\[15\]](#)



[Click to download full resolution via product page](#)

Diagram 1: Simplified Workflow of Semaglutide Semi-Synthesis.

Expanding the Patent Fortress: Formulations and Therapeutic Uses

Beyond the core composition of matter patents, Novo Nordisk has built a "patent fortress" around Semaglutide through secondary patents.^[18] This strategy, often referred to as "lifecycle management," aims to extend market exclusivity by protecting incremental innovations.^[18]

Formulation Patents: Enabling Oral Delivery

A significant innovation in the Semaglutide franchise is the development of an oral formulation, Rybelsus®. This was a major breakthrough, as peptides are notoriously difficult to administer orally due to degradation in the gastrointestinal tract. The key to this formulation is the use of an absorption enhancer, sodium N-(8-(2-hydroxybenzoyl)amino)caprylate (SNAC).^[4]

U.S. Patent No. 10,278,923 is a key patent protecting this oral formulation.^[4] It describes a tablet containing Semaglutide and SNAC, which protects the peptide from enzymatic degradation and facilitates its absorption. The development of a stable and effective oral formulation represents a distinct and patentable invention over the injectable form.

Therapeutic Use and Dosing Regimen Patents


Patents have also been granted for specific therapeutic uses and dosing regimens of Semaglutide. For example, U.S. Patent No. 9,764,003 and U.S. Patent No. 12,029,779 cover the use of Semaglutide for weight reduction at specific weekly doses.^{[4][19]} These "method of use" patents can provide an additional layer of protection, even after the core composition of matter patents expire.

Patent Number	Title	Key Claims
US 10,278,923	GLP-1 peptides in oral therapy	A tablet formulation containing Semaglutide and the absorption enhancer SNAC.[4]
US 9,764,003	Method for reducing body weight	Administration of Semaglutide once weekly in an amount of at least 0.7 mg and up to 1.6 mg for weight reduction.[4]
US 12,029,779	Semaglutide in medical therapy	Administration of Semaglutide in an amount of about 2.4 mg weekly for weight reduction.[4][19]

The Competitive Landscape: Patent Litigation and Challenges

The significant commercial success of Semaglutide has inevitably led to patent challenges from generic and biosimilar manufacturers seeking to enter the market.[20] Novo Nordisk has been actively defending its patent portfolio in various jurisdictions.

- United States: In the U.S., Novo Nordisk has engaged in patent litigation with several generic drug manufacturers.[8][21] Settlements have been reached with some companies, the terms of which are confidential but likely include agreements on generic entry dates.[8]
- Europe: The European Patent Office (EPO) has seen challenges to Novo Nordisk's Semaglutide patents.[20][22][23] In some cases, patents related to the tablet formulation have been revoked, while others have been upheld.[22][23][24][25]
- China: A Chinese court initially invalidated a key Semaglutide patent, but this decision was later overturned on appeal.[2][18] With the core patent set to expire in 2026 in China, the market is poised for the entry of generic versions.[3][4]



[Click to download full resolution via product page](#)

Diagram 2: Simplified GLP-1 Receptor Signaling Pathway Activated by Semaglutide.

Conclusion: A Multifaceted Intellectual Property Strategy

The intellectual property surrounding Semaglutide is a testament to a well-executed, multifaceted strategy. By securing broad composition of matter patents, protecting innovative manufacturing processes and intermediates like P29, and expanding the patent portfolio to include novel formulations and therapeutic uses, Novo Nordisk has established a formidable barrier to competition. For researchers and drug development professionals, a thorough understanding of this complex patent landscape is essential for navigating the development of new therapies in the metabolic disease space. The ongoing patent challenges and the staggered expiration of patents in different regions will continue to shape the competitive dynamics of this lucrative market for years to come.

References

- Semaglutide - Wikipedia. [\[Link\]](#)
- EP3398960B1 - Method for preparing semaglutide - Google P
- Molecular mechanisms of semaglutide and liraglutide as a therapeutic option for obesity. [\[Link\]](#)
- Semaglutide - StatPearls - NCBI Bookshelf. [\[Link\]](#)
- What is the biochemical mechanism of Semaglutide (GLP-1 receptor agonist) 2.4mg? [\[Link\]](#)
- What is the mechanism of action of Semaglutide? - Patsnap Synapse. [\[Link\]](#)
- The Battle for Billions: Understanding the Ozempic Patent Landscape. [\[Link\]](#)
- Ozempic, Wegovy and Rybelsus: The patents behind Novo Nordisk's weight-loss drugs. [\[Link\]](#)
- preparation method for semaglutide - Justia Patents. [\[Link\]](#)
- What is the patent landscape for Novo Nordisk's semaglutide products, Ozempic, Wegovy and Rybelsus? - Markman Advisors. [\[Link\]](#)

- Off-patent semaglutide in 2026: the next revolution in anti-obesity medications | IQVIA. [\[Link\]](#)
- Table 3, Status of Data Protection and Patent Expiry for GLP-1 Receptor Agonists - NCBI. [\[Link\]](#)
- The year of Ozempic: An IP take - Intellectual Property Law - Reddie & Grose. [\[Link\]](#)
- A Weighty Dispute: Novo Nordisk's Semaglutide Patent Clash in Delhi High Court. [\[Link\]](#)
- When do the patents on RYBELSUS expire, and when will RYBELSUS go generic? - DrugPatentWatch. [\[Link\]](#)
- GLP-1 Receptor Agonists: Drug Litigation Overview and Trends - Foley & Lardner LLP. [\[Link\]](#)
- CN104356224A - Preparation method of semaglutide - Google P
- Novo Nordisk Settles Ozempic Patent Case - CHIP LAW GROUP. [\[Link\]](#)
- Navigating The GLP-1 Litigation Landscape - Life Science Leader. [\[Link\]](#)
- WO2022064517A1 - A process for the preparation of semaglutide and semapeptide - Google P
- A Snapshot of the Semaglutide Patent Landscape - Maucher Jenkins. [\[Link\]](#)
- Improved processes for the preparation of semaglutide - Patent WO-2020190757-A1. [\[Link\]](#)
- Generic Drug Companies Attack Novo Nordisk's Diabetes And Weight-loss Drug – Maiwald. [\[Link\]](#)
- Generic Drug Companies Attack Novo Nordisk's Diabetes And Weight-loss Drug – Maiwald. [\[Link\]](#)
- SEMAGLUTIDE DERIVATIVE, AND PREPARATION METHOD THEREFOR AND APPLICATION THEREOF - European Patent Office - EP 4166575 A1 - EPO. [\[Link\]](#)
- Novo Nordisk and D Young defend crucial patent for tablet form of semaglutide. [\[Link\]](#)
- Semaglutide | C187H291N45O59 | CID 56843331 - PubChem - NIH. [\[Link\]](#)

- US12029779B2 - Semaglutide in medical therapy - Google P
- semaglutide - MPP - Medicines Patent Pool. [[Link](#)]
- Paper No. 10 571-272-7822 Entered: October 4, 2023 UNITED STATES PATENT AND TRADEMARK OFFICE BEFORE THE PATENT. [[Link](#)]
- **Semaglutide Intermediate P29** | 1169630-82-3 - SynZeal. [[Link](#)]
- Generic SEMAGLUTIDE INN equivalents, pharmaceutical patent and freedom to operate - DrugPatentWatch. [[Link](#)]
- US10888605B2 - GLP-1 compositions and uses thereof - Google P
- Why GMP-Grade **Semaglutide Intermediate P29** Matters for Your API. [[Link](#)]
- SUBMITTED VIA REGULATIONS.GOV Division of Dockets Management Food and Drug Administration (HFA-305) Department of Health and Hum. [[Link](#)]
- US11318191B2 - GLP-1 compositions and uses thereof - Google P
- WO 2019/038412 A1 - Googleapis.com. [[Link](#)]
- Top 10 patent cases of the year 2025. [[Link](#)]
- WO2020084126A1 - Stable semaglutide compositions and uses thereof - Google P

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. semaglutide - MPP [medicinespatentpool.org]
- 2. Semaglutide - Wikipedia [en.wikipedia.org]
- 3. | Science and Technology Law Review [journals.library.columbia.edu]

- [4. Ozempic, Wegovy and Rybelsus: The patents behind Novo Nordisk's weight-loss drugs - Parola Analytics \[parolaanalytics.com\]](#)
- [5. What is the mechanism of action of Semaglutide? \[synapse.patsnap.com\]](#)
- [6. downloads.regulations.gov \[downloads.regulations.gov\]](#)
- [7. droracle.ai \[droracle.ai\]](#)
- [8. What is the patent landscape for Novo Nordisk's semaglutide products, Ozempic, Wegovy and Rybelsus? — Markman Advisors \[markmanadvisors.com\]](#)
- [9. Off-patent semaglutide in 2026: the next revolution in anti-obesity medications | IQVIA \[iqvia.com\]](#)
- [10. cphi-online.com \[cphi-online.com\]](#)
- [11. Semaglutide Intermediated P29, 1169630-82-3 | BroadPharm \[broadpharm.com\]](#)
- [12. nbino.com \[nbino.com\]](#)
- [13. Semaglutide Intermediate P29 | 1169630-82-3 | SynZeal \[synzeal.com\]](#)
- [14. EP3398960B1 - Method for preparing semaglutide - Google Patents \[patents.google.com\]](#)
- [15. patents.justia.com \[patents.justia.com\]](#)
- [16. CN104356224A - Preparation method of semaglutide - Google Patents \[patents.google.com\]](#)
- [17. WO2022064517A1 - A process for the preparation of semaglutide and semapeptide - Google Patents \[patents.google.com\]](#)
- [18. reddie.co.uk \[reddie.co.uk\]](#)
- [19. US12029779B2 - Semaglutide in medical therapy - Google Patents \[patents.google.com\]](#)
- [20. Novo Nordisk Settles Ozempic Patent Case - CHIP LAW GROUP \[chiplawgroup.com\]](#)
- [21. foley.com \[foley.com\]](#)
- [22. Generic Drug Companies Attack Novo Nordisk's Diabetes And Weight-loss Drug – Maiwald \[maiwald.eu\]](#)
- [23. Generic Drug Companies Attack Novo Nordisk's Diabetes And Weight-loss Drug – Maiwald \[maiwald.eu\]](#)
- [24. Novo Nordisk and D Young defend crucial patent for tablet form of semaglutide \[juve-patent.com\]](#)
- [25. Top 10 patent cases of the year 2025 - JUVE Patent \[juve-patent.com\]](#)

- To cite this document: BenchChem. [An In-Depth Technical Guide to the Intellectual Property Landscape of Semaglutide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b16071017/docs#an-in-depth-technical-guide-to-the-intellectual-property-landscape-of-semaglutide\]](https://www.benchchem.com/product/b16071017/docs#an-in-depth-technical-guide-to-the-intellectual-property-landscape-of-semaglutide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)